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Compound of Interest

Compound Name: 5-Methoxypyridin-3-ol

Cat. No.: B145466 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 5-
Methoxypyridin-3-ol (CAS No. 109345-94-0), ensuring the safety of laboratory personnel and

compliance with regulations. Researchers, scientists, and drug development professionals

should adhere to these procedures to minimize risks and environmental impact.

Hazard Identification and Safety Data
5-Methoxypyridin-3-ol is a chemical compound that requires careful handling due to its

potential health hazards. The following table summarizes its key hazard information.

Hazard Category GHS Classification Hazard Statement

Acute Toxicity Harmful if swallowed H302: Harmful if swallowed[1]

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Respiratory Irritation Category 3
H335: May cause respiratory

irritation[1]

Flammability Category 3
H226: Flammable liquid and

vapour
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Signal Word: Warning[2]

GHS Pictogram:

alt text

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 5-Methoxypyridin-
3-ol waste. Adherence to these steps is crucial for ensuring a safe laboratory environment.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory. Always inspect

gloves for any signs of degradation or puncture before use.[3]

Eye Protection: Safety glasses with side-shields or chemical safety goggles are required.[4]

Lab Coat: A flame-retardant and chemical-resistant lab coat should be worn.

Respiratory Protection: Use only in a well-ventilated area. If ventilation is inadequate, a

NIOSH-approved respirator may be necessary.[1]

2. Waste Segregation:

All waste containing 5-Methoxypyridin-3-ol must be segregated as chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.[3]

Keep in the original container whenever possible.[3]

3. Spill Management: In the event of a spill, follow these procedures:

Evacuate non-essential personnel from the immediate area.

Remove all sources of ignition.[1]
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Ventilate the area.

Contain the spill using an inert absorbent material such as sand, silica gel, or vermiculite.[1]

Carefully collect the absorbed material and place it into a clearly labeled, sealed container

for hazardous waste.[1][4]

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

4. Waste Collection and Storage:

Collect all waste, including the neat compound, solutions, and contaminated materials (e.g.,

pipette tips, gloves, absorbent paper), in a compatible and properly sealed container.

The container must be clearly labeled with "Hazardous Waste," the chemical name "5-
Methoxypyridin-3-ol," and the appropriate hazard pictograms.

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials. The storage area should be cool and dry.[4]

5. Final Disposal:

Waste material must be disposed of in accordance with national and local regulations.[3]

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for pickup and disposal.[1]

The primary recommended method for the disposal of organic compounds like 5-
Methoxypyridin-3-ol is high-temperature incineration in a specialized hazardous waste

incinerator.[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 5-
Methoxypyridin-3-ol.
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Start: Handling 5-Methoxypyridin-3-ol Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Contain and Absorb Spill
with Inert Material

Yes

Segregate as
Chemical Waste

No

Collect Waste in
Labeled, Sealed Container

Store in Designated
Cool, Dry, Ventilated Area

Contact EHS for
Professional Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Methoxypyridin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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